N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine

• Molecular Formula: C13H20BrNO3
• Molecular Weight: 318.21 g/mol
• IUPAC Name: N-[(5-bromo-2-ethoxy-3-methoxyphenyl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C13H20BrNO3/c1-4-18-13-10(9-15-5-6-16-2)7-11(14)8-12(13)17-3/h7-8,15H,4-6,9H2,1-3H3
• InChI Key: YYHGWWYXSXFJAO-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1CNCCOC)Br)OC
• Canonical SMILES: CCOC1=C(C=C(C=C1OC)Br)CNCCOC

Description

N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine, also known as BEME, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. BEME is a derivative of the benzylamine family and is a selective ligand for sigma-1 receptors. Sigma-1 receptors are involved in various physiological and pathological processes, including neuroprotection, neurodegeneration, and pain modulation. BEME has shown promising results in preclinical studies as a potential therapeutic agent for several neurological disorders.

Mechanism of Action

N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine is a selective ligand for sigma-1 receptors, which are located in the endoplasmic reticulum and plasma membrane of cells. Sigma-1 receptors are involved in a variety of physiological and pathological processes, including calcium signaling, neurotransmitter release, and protein folding. N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine binds to sigma-1 receptors and modulates their activity, leading to changes in cellular signaling pathways and gene expression. The exact mechanism of action of N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine is still being studied, but it is thought to involve the regulation of intracellular calcium levels and the modulation of protein-protein interactions.
Biochemical and Physiological Effects:
N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine has been shown to have several biochemical and physiological effects in animal models. It has been found to increase the expression of neurotrophic factors, which promote the growth and survival of neurons. N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine has also been shown to reduce the production of reactive oxygen species, which can cause oxidative damage to cells. In addition, N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine has been found to modulate the activity of ion channels and neurotransmitter receptors, leading to changes in neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine has several advantages for use in lab experiments. It is a selective ligand for sigma-1 receptors, which allows for specific modulation of this receptor subtype. N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine has also been shown to have good bioavailability and to cross the blood-brain barrier, making it a promising candidate for in vivo studies. However, there are also some limitations to using N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine in lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects. In addition, the synthesis of N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine can be challenging, and the compound may be expensive to produce in large quantities.

Future Directions

There are several potential future directions for research on N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine. One area of interest is the development of N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine-based therapeutics for the treatment of neurological disorders. Preclinical studies have shown promising results, and further research is needed to determine the safety and efficacy of N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine in humans. Another area of interest is the study of the sigma-1 receptor and its role in cellular signaling pathways. N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine could be a useful tool for studying the function of sigma-1 receptors in various physiological and pathological processes. Finally, there is potential for the development of new synthetic methods for N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine that could improve yield and reduce costs.

Synthesis Methods

The synthesis of N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine involves the reaction of 5-bromo-2-ethoxy-3-methoxybenzaldehyde with 2-methoxyethylamine in the presence of a reducing agent such as sodium borohydride. The product is then purified using column chromatography to obtain pure N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine. The synthesis method has been described in detail in scientific literature and has been optimized for high yield and purity.

Scientific Research Applications

N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine has been studied extensively for its potential application in the treatment of various neurological disorders. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine has also been found to have analgesic effects in animal models of neuropathic pain and to improve cognitive function in animal models of Alzheimer's disease. These findings suggest that N-(5-bromo-2-ethoxy-3-methoxybenzyl)-N-(2-methoxyethyl)amine could be a promising therapeutic agent for the treatment of neurological disorders.